Cas no 59857-85-1 (Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate)
Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate is a versatile pyrrolidine derivative used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl group at the N1 position and a methyl ester at the C3 position, providing stability and reactivity for further functionalization. The 5-oxo (lactam) moiety enhances its utility in heterocyclic chemistry, particularly in the synthesis of bioactive compounds. This compound is valued for its high purity, consistent performance, and compatibility with a range of reaction conditions. Its well-defined structure makes it a reliable building block for the development of complex molecules in medicinal and agrochemical applications.
59857-85-1 structure
Product Name:Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate
CAS No:59857-85-1
MF:C10H17NO3
MW:199.246883153915
CID:1075248
PubChem ID:20372070
Update Time:2025-06-09
Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate
- METHYL 1-TERT-BUTYL-5-OXO-3-PYRROLIDINECARBOXYLATE
- (1-tert-butyl-pyrrolidin-3-yl)-methanol
- 1-tert.-Butyl-3-hydroxymethyl-pyrrolidin
- 1-tert.-Butyl-3-methoxycarbonyl-pyrrolidon-(5)
- 1-tert-Butyl-3-hydroxymethylpyrrolidin
- 1-tert-butyl-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
- BB 0240317
- FT-0683302
- KB-88539
- Methyl N-t-butyl-5-oxo-3-pyrroldinylcarboxylat
- SBB050495
- SureCN624078
- SCHEMBL11622588
- DB-255170
- CS-0361695
- Methyl 1-(1,1-dimethylethyl)-5-oxo-3-pyrrolidinecarboxylate
- Methyl1-(tert-butyl)-5-oxopyrrolidine-3-carboxylate
- 59857-85-1
- DTXSID101188082
- AKOS006229304
- Methyl 1-(tert-butyl)-5-oxopyrrolidine-3-carboxylate
-
- MDL: MFCD06804424
- Inchi: 1S/C10H17NO3/c1-10(2,3)11-6-7(5-8(11)12)9(13)14-4/h7H,5-6H2,1-4H3
- InChI Key: ZGVJCGNGCLAOIV-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)OC)CN1C(C)(C)C
Computed Properties
- Exact Mass: 199.12091
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR200019-1g |
Methyl 1-(2-methyl-2-propanyl)-5-oxo-3-pyrrolidinecarboxylate |
59857-85-1 | 1g |
£200.00 | 2024-05-23 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432365-1g |
Methyl 1-(tert-butyl)-5-oxopyrrolidine-3-carboxylate |
59857-85-1 | 95+% | 1g |
¥2217.00 | 2024-05-07 |
Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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